Cas no 2228785-15-5 (2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethanethioamide)

• Product Name: 2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethanethioamide
• CAS No: 2228785-15-5
• MF: C₈H₁₃N₃OS
• MW: 199.273319959641
• CID: 6241665
• PubChem ID: 165615682
• Update Time: 2025-06-12

2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethanethioamide
• 2228785-15-5
• EN300-1800994

• Inchi： 1S/C8H13N3OS/c1-5-6(4-7(9)13)8(12-3)11(2)10-5/h4H2,1-3H3,(H2,9,13)
• InChI Key： SBIXZCFGTZZADN-UHFFFAOYSA-N
• SMILES： S=C(CC1C(C)=NN(C)C=1OC)N

Computed Properties

• Exact Mass: 199.07793322g/mol
• Monoisotopic Mass: 199.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 85.2Ų

Additional information on 2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethanethioamide

Comprehensive Overview of 2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethanethioamide (CAS No. 2228785-15-5)

2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethanethioamide, with the CAS number 2228785-15-5, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications. The unique structural features of this molecule, including the methoxy and dimethyl substituents on the pyrazole ring, contribute to its potential as a versatile intermediate in synthetic chemistry.

In recent years, the demand for pyrazole-based compounds has surged due to their relevance in drug discovery and crop protection. Researchers are particularly interested in 2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethanethioamide because of its potential as a building block for designing novel pharmaceuticals and agrochemicals. The presence of the thioamide functional group in this compound opens up avenues for further chemical modifications, making it a valuable candidate for structure-activity relationship (SAR) studies.

The synthesis of 2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethanethioamide typically involves multi-step organic reactions, starting from readily available precursors. Key steps often include the formation of the pyrazole core, followed by the introduction of the methoxy and dimethyl groups, and finally the attachment of the thioamide moiety. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm the purity and identity of the compound.

One of the most frequently asked questions about 2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethanethioamide is its solubility and stability under various conditions. This compound exhibits moderate solubility in common organic solvents like DMSO and methanol, but it is relatively insoluble in water. Stability studies indicate that it should be stored under inert conditions to prevent degradation, particularly due to the sensitivity of the thioamide group to oxidation.

The potential applications of 2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethanethioamide are vast. In the pharmaceutical industry, it is being explored as a precursor for the development of enzyme inhibitors and receptor modulators. Its structural similarity to other bioactive pyrazole derivatives suggests it could play a role in targeting diseases such as inflammation and metabolic disorders. Additionally, in agrochemistry, this compound is being investigated for its potential as a pesticide or herbicide, owing to the known efficacy of pyrazole-based compounds in pest control.

From an environmental and safety perspective, 2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethanethioamide is generally considered to have low acute toxicity based on preliminary studies. However, as with any chemical compound, proper handling procedures, including the use of personal protective equipment (PPE), are recommended to minimize exposure. Researchers and manufacturers are advised to conduct thorough toxicological assessments before large-scale use.

The growing interest in sustainable chemistry has also influenced the research around this compound. Scientists are exploring greener synthetic routes to produce 2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethanethioamide, such as using catalysis and solvent-free conditions. These efforts align with the broader goal of reducing the environmental footprint of chemical manufacturing.

In conclusion, 2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethanethioamide (CAS No. 2228785-15-5) represents a promising compound with wide-ranging applications in both the pharmaceutical and agrochemical sectors. Its unique structural attributes and potential for further derivatization make it a subject of ongoing research. As the scientific community continues to uncover its properties and uses, this compound is likely to play an increasingly important role in the development of new therapeutics and agricultural solutions.